Cas no 3087-16-9 (Acid Green 50 (Technical Grade))

Acid Green 50 (Technical Grade) Properties

Names and Identifiers

• Lissamine Green B
• Acid Green 50
• C.I. 44090
• Wool Green S
• lissamine green B (C.I. 44090)
• Lissamine Green
• Brilliantsaeuregruen
• Green S
• LISSAMINE GREEN B C.I.NO. 44090
• e142
• eriogreens
• foodgreens
• green5
• greenbs
• LissaMine Green B, pure
• Lissamine? Green B
• woolgreen5
• woolgreenb
• Acid Brilliant Green BS
• [4-[4-(Dimethylamino)-alpha-(2-hydroxy-3,6-disulphonato-1-naphthyl)benzylidene]cyclohexa-2,5-dien-1-ylidene]dimethylammonium inner salt sodium salt
• Acid Green 50
• +Expand

• MDL： MFCD00012117
• InChIKey： WDPIZEKLJKBSOZ-UHFFFAOYSA-M
• Inchi： 1S/C27H26N2O7S2.Na/c1-28(2)20-9-5-17(6-10-20)25(18-7-11-21(12-8-18)29(3)4)26-23-14-13-22(37(31,32)33)15-19(23)16-24(27(26)30)38(34,35)36;/h5-16H,1-4H3,(H2,31,32,33,34,35,36);/q;+1/p-1
• SMILES： [Na+].CN(C1=CC=C(C(C2=C(O)C(S([O-])(=O)=O)=CC3=CC(S([O-])(=O)=O)=CC=C23)=C2C=CC(=[N+](C)C)C=C2)C=C1)C |c:27,t:31|

Computed Properties

• Exact Mass: 576.10000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 3
• Heavy Atom Count: 39
• Complexity: 1140
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: 4
• Surface Charge: 0

Experimental Properties

• LogP: 5.22220
• PSA: 157.64000
• Stability/Shelf Life: Incompatible with strong oxidizing agents.
• Color index: 44090